1-(1,2-Diphenylindolizin-3-yl)-n,n-dimethylmethanamine

Specification

• CAS No.: 17613-26-2
• Molecular Formula: C23H22N2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 1-(1,2-diphenylindolizin-3-yl)-N,N-dimethylmethanamine
• Standard InChI: InChI=1S/C23H22N2/c1-24(2)17-21-23(19-13-7-4-8-14-19)22(18-11-5-3-6-12-18)20-15-9-10-16-25(20)21/h3-16H,17H2,1-2H3
• Standard InChI Key: SKEZGBBSUJOICM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C(=C2N1C=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Introduction

1-(1,2-Diphenylindolizin-3-yl)-N,N-dimethylmethanamine is a complex organic compound with significant potential in medicinal chemistry. It is characterized by its molecular structure, which includes an indolizine core substituted with two phenyl groups and an N,N-dimethylmethanamine moiety. This compound is of interest due to its potential applications in developing new pharmaceuticals.

Basic Attributes

• Molecular Formula: Not explicitly provided in the search results, but it can be inferred based on its name.

• Molecular Weight: Approximately 326.4 g/mol.

Synthesis Methods

While specific synthesis methods for this compound are not detailed in the provided search results, compounds with similar structures often involve multi-step reactions including condensations and substitutions. For instance, indolizine derivatives can be synthesized through various routes such as the Krohnke method or other condensation reactions involving pyridine and cyclopentane derivatives.

Potential Applications in Medicinal Chemistry

1-(1,2-Diphenylindolizin-3-yl)-N,N-dimethylmethanamine is noted for its potential in medicinal chemistry, particularly as a lead compound for developing new pharmaceuticals. Its structural complexity and the presence of multiple functional groups make it a promising candidate for various biological activities.

Biological Activity

Although specific biological activity data for this compound is not available in the search results, compounds with similar structures often exhibit a range of biological activities, including antitumor, antimicrobial, or neuroactive properties. The presence of phenyl groups and an amine moiety could contribute to interactions with biological targets.

Research Findings and Future Directions

Given the limited specific data available on this compound, further research is needed to fully explore its potential applications. This would involve detailed biological screening, structure-activity relationship (SAR) studies, and optimization of its chemical structure to enhance desired biological activities.

Data Table: General Information

Property	Description
Molecular Weight	Approximately 326.4 g/mol
Potential Applications	Medicinal chemistry, lead compound for pharmaceutical development
Biological Activity	Not explicitly reported; potential for various biological activities based on structure